Cas no 35785-19-4 (4-Nitrobenzyl 1-Thio-b-D-galactopryranoside)

• Product Name: 4-Nitrobenzyl 1-Thio-b-D-galactopryranoside
• CAS No: 35785-19-4
• Molecular Formula: C₁₃H₁₇NO₇S
• Molecular Weight: 331.34158
• CID: 295860
• PubChem ID: 71751057

4-Nitrobenzyl 1-Thio-b-D-galactopryranoside Properties

Names and Identifiers

• b-D-Galactopyranoside,(4-nitrophenyl)methyl 1-thio-
• 4-Nitrobenzyl 1-Thio-β-D-galactopryranoside
• 4-Nitrobenzyl 1-Thio
• P-NITROBENZYL 1-THIO-B-D-GALACTOPRYRANOSIDE
• p-Nitrobenzyl-1-thio β-D-Galactopryranoside
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methylsulfanyl]oxane-3,4,5-triol
• W-202472
• 35785-19-4
• 4-Nitrobenzyl 1-Thio-b-D-galactopryranoside
• p-Nitrobenzyl-1-thio beta-D-Galactopryranoside
• P-NITROBENZYL 1-THIO-D-GALACTOPRYRANOSIDE
• 4-Nitrobenzyl 1-thio-beta-d-galactopryranoside

• InChIKey： PMQUMUZAQBRAKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17NO7S/c15-5-9-10(16)11(17)12(18)13(21-9)22-6-7-1-3-8(4-2-7)14(19)20/h1-4,9-13,15-18H,5-6H2
• SMILES： O=[N+](C1C=CC(CSC2OC(CO)C(O)C(O)C2O)=CC=1)[O-]

Computed Properties

• Exact Mass: 331.07300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 331.073
• Heavy Atom Count: 22
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 161A^2

Experimental Properties

• LogP: 0.15110
• PSA: 161.27000
• Refractive Index: 1.671
• Boiling Point: 603.8°C at 760 mmHg
• Melting Point: 184-186°C
• Flash Point: 318.9°C
• Stability/Shelf Life: Moisture, Temperature Sensitive
• Density: 1.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds